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Compound of Interest

Compound Name: 20-Azacholesterol

Cat. No.: B158706 Get Quote

As the term "20-Azacholesterol" is not commonly used in scientific literature, this guide

focuses on two closely related and well-researched compounds: Azacosterol (also known as

20,25-diazacholesterol) and 25-Azacholesterol. Both are pivotal in the study of cholesterol

metabolism and have applications ranging from pharmaceuticals to wildlife management. This

technical guide provides a comprehensive overview of their chemical structures, biological

activities, and experimental applications, tailored for researchers, scientists, and drug

development professionals.

Chemical Structure and Properties
The fundamental difference between these two azasteroids lies in the placement of nitrogen

atoms within the cholesterol side chain, which significantly influences their biological activity.

Azacosterol (20,25-Diazacholesterol)
Azacosterol is a derivative of cholesterol where the carbon atoms at positions 20 and 25 are

replaced by nitrogen atoms.[1] This modification is key to its function as a potent enzyme

inhibitor.

Chemical Structure:

A two-dimensional representation of the chemical structure of Azacosterol is provided below.

Table 1: Chemical and Physical Properties of Azacosterol
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Property Value Reference

IUPAC Name

(3S,8R,9S,10R,13S,14S,17S)-

17-[--INVALID-LINK--

amino]-10,13-dimethyl-

2,3,4,7,8,9,11,12,14,15,16,17-

dodecahydro-1H-

cyclopenta[a]phenanthren-3-ol

[1]

Synonyms
20,25-Diazacholesterol,

Ornitrol, SC-12937
[1]

Molecular Formula C₂₅H₄₄N₂O [1]

Molecular Weight 388.64 g/mol [1]

CAS Number 313-05-3 [1]

SMILES

C[C@]12CC[C@H]3--

INVALID-LINK--

CC=C4[C@@]3(CC--INVALID-

LINK--O)C

[1]

InChI

InChI=1S/C25H44N2O/c1-24-

13-11-19(28)17-18(24)7-8-20-

21-9-10-23(25(21,2)14-12-

22(20)24)27(5)16-6-15-

26(3)4/h7,19-23,28H,6,8-

17H2,1-

5H3/t19-,20-,21-,22-,23-,24-,2

5-/m0/s1

[1]

25-Azacholesterol
In 25-Azacholesterol, a single nitrogen atom replaces the carbon at the 25th position of the

cholesterol side chain. This structural change also confers significant biological activity,

primarily related to the inhibition of sterol biosynthesis.

Chemical Structure:
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A two-dimensional representation of the chemical structure of 25-Azacholesterol is provided

below.

Table 2: Chemical and Physical Properties of 25-Azacholesterol

Property Value Reference

IUPAC Name

(3S,8S,9S,10R,13R,14S,17R)-

17-[(2R)-5-

(dimethylamino)pentan-2-

yl]-10,13-dimethyl-

2,3,4,7,8,9,11,12,14,15,16,17-

dodecahydro-1H-

cyclopenta[a]phenanthren-3-ol

[2]

Molecular Formula C₂₆H₄₅NO [2]

Molecular Weight 387.64 g/mol [2]

SMILES

C--INVALID-LINK--

[C@H]1CC[C@@H]2[C@@]1(

CC[C@H]3[C@H]2CC=C4[C

@@]3(CC--INVALID-LINK--

O)C)C

[2]

InChI

InChI=1S/C26H45NO/c1-18(7-

6-16-27(4)5)22-10-11-23-21-9-

8-19-17-20(28)12-14-

25(19,2)24(21)13-15-

26(22,23)3/h8,18,20-24,28H,6-

7,9-17H2,1-

5H3/t18-,20+,21+,22-,23+,24+,

25+,26-/m1/s1

[2]

Mechanism of Action and Biological Signaling
Both Azacosterol and 25-Azacholesterol function as inhibitors of critical enzymes in the

cholesterol biosynthesis pathway. Their primary target is 24-dehydrocholesterol reductase
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(DHCR24), the enzyme responsible for the final step in cholesterol synthesis—the conversion

of desmosterol to cholesterol.[1]

By inhibiting DHCR24, these compounds lead to an accumulation of desmosterol and a

depletion of cellular cholesterol.[1] This disruption of cholesterol homeostasis has several

downstream consequences, including the inhibition of steroid hormone production, which is the

basis for Azacosterol's use as an avian chemosterilant.[1]

The following diagram illustrates the inhibition of the cholesterol biosynthesis pathway by

Azacosterol.

Cholesterol Biosynthesis Pathway
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Inhibition of DHCR24 by Azacosterol.

Experimental Protocols and Applications
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Avian Chemosterilant Protocol using Ornitrol®
(Azacosterol)
Azacosterol, under the brand name Ornitrol®, has been used for the control of pest bird

populations, such as pigeons, by inducing temporary sterility.[1]

Objective: To reduce the reproductive capacity of a target bird population.

Methodology:

Bait Preparation: Corn kernels are coated with Azacosterol hydrochloride at a concentration

of 0.1%.

Pre-baiting: Untreated corn is distributed at the baiting sites for several days to acclimate the

birds to the food source.

Baiting Period: The treated bait is provided for a period of 10 days.

Dosage: The target consumption is approximately 10 mg of Azacosterol per bird per day.

Monitoring: The population is monitored for a reduction in nesting and hatching rates.

The following workflow diagram illustrates the protocol for using Azacosterol in avian population

control.
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Workflow for avian population control.

Quantitative Data
The efficacy of azasteroids as enzyme inhibitors can be quantified by their half-maximal

inhibitory concentration (IC₅₀) values.

Table 3: In Vitro Inhibitory Activity of Azacosteroids

Compound Enzyme/Cell Line IC₅₀ (µM) Reference

Azacosterol
Phosphatidylinositol

phospholipase C
7.4

Conclusion
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Azacosterol and 25-Azacholesterol are potent inhibitors of cholesterol biosynthesis with

significant applications in research and applied sciences. Their ability to modulate cellular

cholesterol levels provides a powerful tool for studying the roles of cholesterol in various

biological processes. Further research into the synthesis of more specific and potent aza-

steroids holds promise for the development of new therapeutic agents and more effective

wildlife management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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